Cas no 5567-23-7 (Quinazoline, 2-chloro-6-methoxy-4-phenyl-)

• Product Name: Quinazoline, 2-chloro-6-methoxy-4-phenyl-
• CAS No: 5567-23-7
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• CID: 351228
• PubChem ID: 21485918
• Update Time: 2025-04-19

Quinazoline, 2-chloro-6-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-chloro-6-methoxy-4-phenyl-
• 2-chloro-6-methoxy-4-phenylquinazoline
• DTXSID90614615
• SCHEMBL11705064
• GWFULRQGTHYBBH-UHFFFAOYSA-N
• quinazoline,2-chloro-6-methoxy-4-phenyl-
• 2-chloro-4-phenyl-6-methoxyquinazoline
• 5567-23-7

• Inchi： 1S/C15H11ClN2O/c1-19-11-7-8-13-12(9-11)14(18-15(16)17-13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： GWFULRQGTHYBBH-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(=CC=2C(C2C=CC=CC=2)=N1)OC

Computed Properties

• Exact Mass: 270.05613
• Monoisotopic Mass: 270.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01